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Get Quote

For researchers and agrochemical developers, precision in semiochemical targeting is

paramount. A frequent point of confusion in literature and product sourcing is the misapplication

of "Peachflure" for Oriental Fruit Moth (OFM) control.

"Peachflure" (CAS 63408-44-6) is the common commercial name for (Z)-7-eicosen-11-one,

the specific sex pheromone isolated from the abdominal glands of the Peach Fruit Moth

(Carposina sasakii)[1][2]. Because C. sasakii and G. molesta (Oriental Fruit Moth) share

overlapping host crops, their attractants are sometimes erroneously conflated. However,

Peachflure is biologically inert against OFM. The OFM relies on a completely different

pheromone profile consisting primarily of (Z)-8-dodecenyl acetate, (E)-8-dodecenyl acetate,

and (Z)-8-dodecen-1-ol[3][4]. Therefore, to control OFM, developers must utilize mating

disruption (MD) technologies based on this specific acetate/alcohol blend[5].

Mechanisms of Action: Pheromone-Mediated Mating
Disruption
The true alternatives to conventional broad-spectrum insecticides for OFM rely on saturating

the orchard atmosphere with synthetic OFM pheromone. This prevents males from locating
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calling females, thereby crashing the population[6]. The primary mechanisms driving this

efficacy are:

Competitive Attraction (False Plume Following): Males orient toward the numerous synthetic

point sources instead of the natural plumes emitted by females[6].

Sensory Habituation: Continuous exposure to high ambient pheromone concentrations

overloads the male's antennal receptors and central nervous system, temporarily blinding

them to female chemical cues[6].
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Fig 1: Mechanism of OFM mating disruption via competitive attraction and sensory overload.
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Agrochemical developers have engineered three primary delivery systems for the OFM

pheromone blend, each with distinct kinetic profiles and field applications:

1. Hand-Applied Passive Dispensers (e.g., Isomate-M 100, CheckMate OFM) These are

polyethylene tubes or membrane dispensers that provide near zero-order release kinetics[5][7].

Application: Manually hung on sturdy branches at densities of 100-200 units per acre[5].

Performance: They offer excellent season-long persistence (120–150 days), covering

multiple overlapping OFM generations[5][8].

Optimal Use Case: Baseline, season-long population suppression in high-pressure

commercial orchards[9].

2. Flowable Wax Emulsions (e.g., SPLAT OFM) Specialized Pheromone and Lure Application

Technology (SPLAT) utilizes an emulsified paraffin wax matrix[10][11].

Application: Mechanically applied via tractor-mounted pumps or hand-held spatulas as

discrete "dollops"[11][12].

Performance: The wax cures within 2–3 hours, rendering the deposit rainproof and UV-

resistant[13]. It provides highly tunable release rates based on droplet size, often matching

the longevity of hand-applied dispensers[10][11].

Optimal Use Case: Large-scale operations requiring mechanized application to significantly

reduce labor costs[12].

3. Sprayable Microencapsulated Formulations (e.g., CheckMate OFM-F) These formulations

encapsulate the pheromone in polymer microcapsules suspended in a liquid carrier[14][15].

Application: Applied via standard airblast orchard sprayers, easily tank-mixed with

conventional insecticides[14][15].

Performance: They exhibit first-order release kinetics with a shorter residual activity of

approximately 30 days (covering a single OFM generation)[14].

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.canr.msu.edu/news/manage_oriental_fruit_moths_using_mating_disruption
https://www.suterra.com/ofm/mating-disruption
https://www.canr.msu.edu/news/manage_oriental_fruit_moths_using_mating_disruption
https://www.canr.msu.edu/news/manage_oriental_fruit_moths_using_mating_disruption
https://gemplers.com/products/nomate-oriental-fruit-moth-mating-disruptant
https://www.canr.msu.edu/ipm/uploads/files/IPMA/MDChapterShort.pdf
https://www.researchgate.net/publication/398499221_Droplets_matter_droplet_size_distribution_drives_the_efficacy_and_longevity_of_SPLAT_GM-organic_formulation
https://pubmed.ncbi.nlm.nih.gov/17849885/
https://pubmed.ncbi.nlm.nih.gov/17849885/
https://nyshs.org/wp-content/uploads/2016/10/Mechanically-Applied-Pheromone-Products-for-Mating-Disruption-of-Codling-Moth-and-Oriental-Fruit-Moth-in-Apples.pdf
https://ipm.ucanr.edu/agriculture/peach/oriental-fruit-moth/
https://www.researchgate.net/publication/398499221_Droplets_matter_droplet_size_distribution_drives_the_efficacy_and_longevity_of_SPLAT_GM-organic_formulation
https://pubmed.ncbi.nlm.nih.gov/17849885/
https://nyshs.org/wp-content/uploads/2016/10/Mechanically-Applied-Pheromone-Products-for-Mating-Disruption-of-Codling-Moth-and-Oriental-Fruit-Moth-in-Apples.pdf
https://ipm.ucanr.edu/agriculture/peach/oriental-fruit-moth/
https://www.researchgate.net/publication/12003301_Integrated_Control_of_Oriental_Fruit_Moth_Lepidoptera_Tortricidae_in_Peach_Orchards_Using_Insecticide_and_Mating_Disruption
https://ipm.ucanr.edu/agriculture/peach/oriental-fruit-moth/
https://www.researchgate.net/publication/12003301_Integrated_Control_of_Oriental_Fruit_Moth_Lepidoptera_Tortricidae_in_Peach_Orchards_Using_Insecticide_and_Mating_Disruption
https://ipm.ucanr.edu/agriculture/peach/oriental-fruit-moth/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12288092?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Optimal Use Case: Rapid, corrective interventions to suppress sudden late-season

population spikes, or for seamless integration into existing foliar spray programs[14][15].

Quantitative Efficacy Comparison

Delivery
System

Representat
ive Product

Active
Ingredient
Blend

Application
Rate

Field
Longevity

Target
Efficacy (%
Trap
Shutdown)

Passive

Dispenser

Isomate-M

100 /

CheckMate

OFM

Z8-12:Ac, E8-

12:Ac, Z8-

12:OH

100–200

units/acre

120–150

Days
>98%[15]

Wax

Emulsion
SPLAT OFM

Z8-12:Ac, E8-

12:Ac, Z8-

12:OH

~1.6 kg/ha

(mechanized)
120+ Days >95%[10]

Sprayable

Liquid

CheckMate

OFM-F

Z8-12:Ac, E8-

12:Ac, Z8-

12:OH

~22.2 g AI/ha ~30 Days >90%[4]

Standardized Field Protocol for Efficacy Validation
To objectively evaluate the performance of an OFM mating disruption product, researchers

must implement a self-validating experimental design. The following protocol establishes the

causality behind each methodological choice.

Phase 1: Spatial Design & Deployment
Plot Sizing: Establish treatment blocks of at least 3 to 5 acres.

Causality: Small plots are highly susceptible to edge effects. Immigration of previously

mated females from adjacent untreated areas will result in localized crop damage, falsely

indicating a failure of the MD formulation.

Deployment Timing: Apply the formulation 2 to 4 days prior to the biofix (the first sustained

catch of overwintering adult males in monitoring traps)[8].
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Causality: Mating disruption is a preventative, not curative, strategy. The synthetic

atmospheric plume must be fully established before female emergence to prevent the very

first mating cycle[14].

Vertical Stratification: Place dispensers or wax dollops in the upper third of the tree canopy.

For trees under 3.5m, place at 1.5–2.0 meters[5][16].

Causality: Pheromone vapors are heavier than air. High placement ensures the plume

cascades downward, saturating the active flight and mating zones of the canopy[16].

Phase 2: The Self-Validating Monitoring Loop
Trap Shutdown Assessment: Deploy standard OFM L2 pheromone-baited delta traps at a

density of 1 trap per 2.5 acres[16][17]. Check weekly. A successful MD product should

achieve >95% "trap shutdown" (reduction in male catch) compared to untreated control

plots[12][15].

Direct Damage Assessment (The Critical Validator): Do not rely solely on trap shutdown.

Causality: Zero trap catch only proves that males cannot locate the synthetic monitoring

lure; it does not guarantee they cannot find a live, calling female[9]. Direct damage

assessment is the only definitive metric of population suppression.

Early Season: Examine 20 terminal shoots on 20 trees per block for "flagging" (wilted tips

indicating larval boring)[5].

Harvest: Inspect a minimum of 1,000 fruits per plot for larval entry holes (often hidden near

the stem)[5]. An insecticide intervention is required if shoot or fruit infestation exceeds the

1% economic threshold[5].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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